Cas no 1806560-56-4 (1-Bromo-1-(2-fluoro-3-hydroxyphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-fluoro-3-hydroxyphenyl)propan-2-one
• CAS No: 1806560-56-4
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• CID: 4979958
• Update Time: 2025-08-05

1-Bromo-1-(2-fluoro-3-hydroxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-fluoro-3-hydroxyphenyl)propan-2-one

• Inchi： 1S/C9H8BrFO2/c1-5(12)8(10)6-3-2-4-7(13)9(6)11/h2-4,8,13H,1H3
• InChI Key： RXGNKUWGGORISI-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(C=1F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3

Additional information on 1-Bromo-1-(2-fluoro-3-hydroxyphenyl)propan-2-one

1-Bromo-1-(2-fluoro-3-hydroxyphenyl)propan-2-one: A Comprehensive Overview

The compound 1-Bromo-1-(2-fluoro-3-hydroxyphenyl)propan-2-one, identified by the CAS number 1806560-56-4, is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of organobromides and features a ketone group, making it a valuable intermediate in organic synthesis. The presence of the bromine atom and the hydroxyl group introduces interesting reactivity, which has been explored in recent studies.

The molecular structure of 1-Bromo-1-(2-fluoro-3-hydroxyphenyl)propan-2-one consists of a propanone backbone with a bromine atom attached to the first carbon. The second carbon is connected to a phenyl ring that bears a fluoro group at the 2-position and a hydroxyl group at the 3-position. This arrangement creates a molecule with both electron-withdrawing and electron-donating groups, leading to complex electronic interactions that influence its chemical behavior.

Recent research has highlighted the potential of this compound in drug discovery, particularly in the development of kinase inhibitors. The hydroxyl group on the phenyl ring can act as a hydrogen bond donor, which is crucial for binding to protein targets. Additionally, the bromine atom can serve as an electrophilic center, facilitating various substitution reactions that are essential in medicinal chemistry.

In terms of synthesis, 1-Bromo-1-(2-fluoro-3-hydroxyphenyl)propan-2-one can be prepared through several routes, including Friedel-Crafts acylation followed by bromination or through nucleophilic substitution reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 150°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in organic reactions that require precise control over solubility and reactivity.

In conclusion, 1-Bromo-1-(2-fluoro-3-hydroxyphenyl)propan-2-one is a versatile compound with promising applications in organic synthesis and drug discovery. Its unique structure and reactivity continue to be explored by researchers, offering new insights into its potential uses in various scientific domains.